1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile

• CAS RN: 177422-93-4
• Molecular Formula: C7H8N2O
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 1-methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile
• InChI: InChI=1S/C7H8N2O/c1-9-5-6(4-8)2-3-7(9)10/h5H,2-3H2,1H3
• InChI Key: HQRGOVIKTBMVMG-UHFFFAOYSA-N
• SMILES: CN1C=C(CCC1=O)C#N
• synonyms: 3-Pyridinecarbonitrile,1,4,5,6-tetrahydro-1-methyl-6-oxo-(9CI)

Description

1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile, also known as Meldrum's acid, is a versatile organic compound that has been widely used in various scientific research applications. Meldrum's acid is a white crystalline powder that is soluble in water, alcohols, and other organic solvents. It is widely used in organic synthesis, medicinal chemistry, and material science due to its unique chemical properties.

Mechanism Of Action

1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid acts as a versatile nucleophile due to the presence of two carbonyl groups in its structure. It can react with various electrophiles, such as alkyl halides, to form carbon-carbon bonds. 1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid can also undergo various reactions, such as Michael addition, aldol condensation, and esterification.

Biochemical And Physiological Effects

1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid has been shown to exhibit various biochemical and physiological effects. It has been reported to have antioxidant and anti-inflammatory properties. 1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid has also been shown to have neuroprotective effects and can prevent neuronal damage caused by oxidative stress.

Advantages And Limitations For Lab Experiments

1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid has several advantages for lab experiments. It is a stable compound that can be easily handled and stored. It is also readily available and relatively inexpensive. However, 1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid has limited solubility in some organic solvents, which can limit its use in certain reactions.

Future Directions

1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid has several potential future directions for scientific research. It can be used in the synthesis of new materials, such as polymers and nanoparticles. 1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid can also be used in the development of new drugs and therapeutic agents. Additionally, 1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid can be used in the development of new catalysts for various chemical reactions.
In conclusion, 1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid is a versatile organic compound that has been widely used in various scientific research applications. Its unique chemical properties make it a valuable building block in organic synthesis, and its potential biochemical and physiological effects make it a promising candidate for the development of new drugs and therapeutic agents. Further research on 1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid can lead to the development of new materials, catalysts, and drugs that can have a significant impact on various fields of science.

Synthesis Methods

1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid can be synthesized by the reaction of malonic acid with acetic anhydride and triethylamine. The reaction produces a cyclic intermediate, which is then hydrolyzed to yield 1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid. The synthesis of 1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid is a straightforward process and can be easily scaled up for industrial production.

Scientific Research Applications

1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid has been widely used in scientific research for various applications. It is commonly used as a building block in organic synthesis to synthesize various organic compounds. 1-Methyl-2-oxo-3,4-dihydropyridine-5-carbonitrile's acid has also been used as a catalyst in various chemical reactions to increase the reaction rate and yield. It has been used in the synthesis of various natural products, pharmaceuticals, and agrochemicals.